2-[1-[2-(2-Methylphenyl)acetyl]piperidin-2-yl]acetic acid

• IUPAC Name: 2-[1-[2-(2-methylphenyl)acetyl]piperidin-2-yl]acetic acid
• InChI: InChI=1S/C16H21NO3/c1-12-6-2-3-7-13(12)10-15(18)17-9-5-4-8-14(17)11-16(19)20/h2-3,6-7,14H,4-5,8-11H2,1H3,(H,19,20)
• InChI Key: FILMYARORGJZOW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CC(=O)N2CCCCC2CC(=O)O
• Molecular Formula: C16H21NO3
• Molecular Weight: 275.34 g/mol

Description

2-[1-[2-(2-Methylphenyl)acetyl]piperidin-2-yl]acetic acid, also known as MPAA, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of piperidine derivatives and has shown promising results in various scientific studies.

Mechanism of Action

The exact mechanism of action of 2-[1-[2-(2-Methylphenyl)acetyl]piperidin-2-yl]acetic acid is not fully understood, but it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as dopamine, serotonin, and gamma-aminobutyric acid (GABA). 2-[1-[2-(2-Methylphenyl)acetyl]piperidin-2-yl]acetic acid has also been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are involved in the production of inflammatory mediators such as prostaglandins.
Biochemical and Physiological Effects:
2-[1-[2-(2-Methylphenyl)acetyl]piperidin-2-yl]acetic acid has been shown to exhibit various biochemical and physiological effects. It has been shown to reduce pain and inflammation in animal models of arthritis and neuropathic pain. 2-[1-[2-(2-Methylphenyl)acetyl]piperidin-2-yl]acetic acid has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease. In addition, 2-[1-[2-(2-Methylphenyl)acetyl]piperidin-2-yl]acetic acid has been shown to induce apoptosis (programmed cell death) in cancer cells, suggesting its potential use as an anticancer agent.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-[1-[2-(2-Methylphenyl)acetyl]piperidin-2-yl]acetic acid in lab experiments is its high potency and selectivity. 2-[1-[2-(2-Methylphenyl)acetyl]piperidin-2-yl]acetic acid has been shown to exhibit its effects at low concentrations, making it a valuable tool for studying various biological processes. However, one of the limitations of using 2-[1-[2-(2-Methylphenyl)acetyl]piperidin-2-yl]acetic acid in lab experiments is its potential toxicity. 2-[1-[2-(2-Methylphenyl)acetyl]piperidin-2-yl]acetic acid has been shown to exhibit toxic effects at high concentrations, and caution should be taken when handling this compound.

Future Directions

There are several future directions for the study of 2-[1-[2-(2-Methylphenyl)acetyl]piperidin-2-yl]acetic acid. One of the potential areas of research is the development of 2-[1-[2-(2-Methylphenyl)acetyl]piperidin-2-yl]acetic acid derivatives with improved potency and selectivity. Another potential area of research is the study of the pharmacokinetics and pharmacodynamics of 2-[1-[2-(2-Methylphenyl)acetyl]piperidin-2-yl]acetic acid in humans. In addition, further studies are needed to fully understand the mechanism of action of 2-[1-[2-(2-Methylphenyl)acetyl]piperidin-2-yl]acetic acid and its potential therapeutic applications in various diseases.

Synthesis Methods

The synthesis of 2-[1-[2-(2-Methylphenyl)acetyl]piperidin-2-yl]acetic acid involves the reaction of 2-(2-methylphenyl)acetyl chloride with piperidine in the presence of a base such as sodium hydroxide. The reaction takes place in an organic solvent such as dichloromethane or chloroform under reflux conditions. The resulting product is purified by recrystallization or column chromatography to obtain pure 2-[1-[2-(2-Methylphenyl)acetyl]piperidin-2-yl]acetic acid.

Scientific Research Applications

2-[1-[2-(2-Methylphenyl)acetyl]piperidin-2-yl]acetic acid has been extensively studied for its potential therapeutic applications in various scientific fields. It has been shown to exhibit anticonvulsant, analgesic, and anti-inflammatory properties. 2-[1-[2-(2-Methylphenyl)acetyl]piperidin-2-yl]acetic acid has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In addition, 2-[1-[2-(2-Methylphenyl)acetyl]piperidin-2-yl]acetic acid has been studied for its role as a potential anticancer agent.